(5-chloro-2-nitrophenyl)[2-(4-morpholinyl)ethyl]amine

• IUPAC Name: 5-chloro-N-(2-morpholin-4-ylethyl)-2-nitroaniline
• InChI: InChI=1S/C12H16ClN3O3/c13-10-1-2-12(16(17)18)11(9-10)14-3-4-15-5-7-19-8-6-15/h1-2,9,14H,3-8H2
• InChI Key: LKGMCEFONLDCJO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H16ClN3O3
• Molecular Weight: 285.73 g/mol

Description

The compound is a complex organic molecule that contains a chloro-nitrophenyl group, an ethylamine group, and a morpholine group.

Molecular Structure Analysis

The molecular structure would consist of a phenyl ring (a hexagonal carbon ring) with a chlorine atom and a nitro group (NO2) attached. This would be connected to an ethylamine group (an ethyl group connected to an amine group), which would in turn be connected to a morpholine group (a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the chlorine atom could make the compound more dense and have a higher boiling point than similar compounds without a chlorine atom.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If the compound shows promise in initial studies, future research could focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting safety and efficacy trials.

Synthesis routes and methods

Procedure details

A mixture of 19.5 g of 4-chloro-1,2-dinitrobenzene and 35 g of 4-(2-aminoethyl)morpholine in 180 ml of EtOH is stirred for 20 hours at RT. The precipitate formed is filtered off and washed with iso ether to give 17.1 g of the expected product after crystallization twice in succession from isopropanol.